Cas no 213262-06-7 (Oxazole, 5-(4-isothiocyanato-2-methoxyphenyl)-)
213262-06-7 structure
Product Name:Oxazole, 5-(4-isothiocyanato-2-methoxyphenyl)-
CAS No:213262-06-7
MF:C11H8N2O2S
MW:232.258420944214
CID:1400340
Update Time:2024-08-15
Oxazole, 5-(4-isothiocyanato-2-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Oxazole, 5-(4-isothiocyanato-2-methoxyphenyl)-
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- Inchi: 1S/C11H8N2O2S/c1-14-10-4-8(13-7-16)2-3-9(10)11-5-12-6-15-11/h2-6H,1H3
- InChI Key: DGUUXVIJLOYLJO-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=C(N=C=S)C=C2OC)=CN=C1
Computed Properties
- Exact Mass: 232.03074
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Boiling Point: 372.4±37.0 °C(Predicted)
- PSA: 47.62
- pka: 0.11±0.10(Predicted)
Oxazole, 5-(4-isothiocyanato-2-methoxyphenyl)- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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